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Compound of Interest

Compound Name: Sodium peracetate

Cat. No.: B1260957

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with
sodium peracetate solutions.

Frequently Asked Questions (FAQS)

Q1: How does the corrosivity of sodium peracetate compare to peracetic acid (PAA)?

Al: Sodium peracetate solutions are generally considered less corrosive than peracetic acid
(PAA) solutions. This is because sodium peracetate is mildly alkaline, whereas PAA is highly
acidic[1]. The lower acidity of sodium peracetate solutions contributes to a reduced corrosive
effect on many materials. It is often considered a less corrosive alternative in applications like
cooling tower water treatment[1].

Q2: What are the typical decomposition byproducts of sodium peracetate in solution?

A2: The decomposition byproducts of sodium peracetate are generally benign and include
glycerin and sodium acetate[2]. These byproducts are not considered to be significantly

corrosive.
Q3: What is the expected stability of a sodium peracetate solution?

A3: The stability of sodium peracetate solutions can be limited. One study on a 2% Sekusept
Aktiv solution, which contains sodium perborate that forms peracetic acid, found it was stable
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for only four days[3][4]. The concentration of the active ingredient decreased over this period,
although the pH remained stable[3][4]. Users should consider the stability of their specific
formulation in their experimental planning.

Q4: Are there any known corrosion inhibitors that are effective in peroxyacetic solutions?

A4: Yes, research on the more corrosive peracetic acid (PAA) has identified several effective
corrosion inhibitors. These may also be effective for sodium peracetate solutions and include:

e Sodium tungstate[5][6]
e Sodium molybdate[7]

e Non-ionic surfactants[8][9] Additionally, adjusting the pH of PAA solutions towards neutral
(pH 7) has been shown to significantly decrease their corrosive impact[8][9].

Troubleshooting Guide

Issue: | am observing unexpected corrosion (e.g., rust, pitting, discoloration) on my equipment
after exposure to a sodium peracetate solution.

Possible Causes and Solutions:

o Material Incompatibility: The material of your equipment may not be compatible with your
sodium peracetate solution.

o Recommendation: Cross-reference your equipment's material with the compatibility data.
For materials not listed, it is advisable to conduct a compatibility test. Stainless steel (304
and 316) and aluminum are generally resistant to related peroxyacetic solutions, while
mild steel, galvanized iron, and copper are more susceptible[10].

e High Solution Temperature: Elevated temperatures can accelerate corrosion rates.

o Recommendation: If your protocol allows, try to maintain the sodium peracetate solution
at a lower temperature. For peracetic acid, it has been shown that decreasing the solution
temperature decreases the corrosion rate[10].
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» High Solution Concentration: The concentration of sodium peracetate can influence its
corrosivity.

o Recommendation: Use the lowest effective concentration for your application. Higher
concentrations of peracetic acid are known to increase corrosion rates on susceptible
materials[10].

o Presence of Contaminants: Contaminants in the water used to prepare the solution, such as
chlorides, can increase the corrosion rate[6].

o Recommendation: Use high-purity, deionized, or distilled water to prepare your sodium
peracetate solutions to avoid introducing corrosive ions[11].

o Extended Contact Time: The longer the material is in contact with the solution, the greater
the potential for corrosion.

o Recommendation: Minimize the contact time between your equipment and the sodium
peracetate solution to what is necessary for your experimental protocol. For PAA, shorter
contact times are recommended to reduce corrosion[10].

Quantitative Data Summary

Table 1: Material Compatibility with Peroxyacetic Acid (PAA) Solutions (up to 17%)

Note: This data is for peracetic acid (PAA) and should be used as a conservative guideline for
sodium peracetate, which is generally less corrosive.[1]

Limited Resistance

Material Category Recommended (A) ®) Unsuitable (C)
Stainless Steel (304, Aluminum, Mild Steel, Galvanized

Metals 316L), Titanium, Polyethylene, Steel, Copper, Brass,
Zirconium, Tantalum Polypropylene, PVC Natural Rubber

Natural Rubber,
Polyethylene,

Plastics & Elastomers PTFE, PVDF Polypropylene, PVC,
Silicone Rubber

Neoprene, Nitrile
Rubber, Styrene

Butadiene
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Rating Descriptions:

* A (Recommended): Acceptable corrosion rates and minimal effect on solution stability.

o B (Limited Resistance): Material may have limited resistance or require further testing.
Service life can be dependent on factors like temperature.

e C (Unsuitable): Material is not recommended for use. (Source: Adapted from[12])

Table 2: Corrosion Rates of Various Metals in Peracetic Acid (PAA) Solutions

Note: This data illustrates the effect of PAA concentration on different metals. Sodium
peracetate is expected to be less corrosive.

Corrosion Rate Corrosion Rate Corrosion Rate

Metal (mpy) at 100 ppm (mpy) at 200 ppm (mpy) at 400 ppm
PAA PAA PAA

Aluminum 99.5% 0 0 0

Stainless Steel 304 0 0 0

Stainless Steel 316 0 0 0

Tinned Iron 0 0 0

Galvanized Iron 5.4 19.4 49.5

Mild Steel 34.1 53.8 78.1

Copper 19 23.1 54.0

Corrosion Rate Standards:

e <5 mpy: Very Good

e 5.1-10 mpy: Acceptable/Marginal

e >10 mpy: Corrosive (Source:[10])
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Experimental Protocols

Protocol: Weight Loss Test for Material Corrosion (Corrosion Coupon Test)

This protocol is adapted from standard methods for testing material compatibility with chemical
solutions[3][10].

Objective: To determine the corrosion rate of a specific material in a sodium peracetate
solution.

Materials:

» Corrosion coupons of the material to be tested (with known surface area and initial weight).
e Sodium peracetate solution of the desired concentration.

e Glass beakers or other suitable immersion containers.

e Analytical balance.

» ASTM-compliant cleaning materials for the specific metal being tested.

o Temperature-controlled environment (e.g., water bath, incubator).

Procedure:

e Coupon Preparation: a. Clean the corrosion coupons according to ASTM standards for the
specific material to remove any protective oils or contaminants. b. Dry the coupons
completely. c. Weigh each coupon accurately using an analytical balance and record the
initial weight (W _initial).

» Immersion: a. Place the prepared sodium peracetate solution in the immersion containers.
b. Suspend the cleaned and weighed coupons in the solution, ensuring they are fully
submerged and not in contact with each other or the container walls. c. Place the containers
in a temperature-controlled environment for the duration of the test (e.g., 30 days). d. If the
solution stability is a concern, replace the solution at regular intervals (e.g., every 48 hours)
[10].
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o Coupon Analysis: a. At the end of the test period, carefully remove the coupons from the
solution. b. Clean the coupons according to ASTM procedures to remove any corrosion
products. c. Dry the coupons completely. d. Weigh each coupon accurately and record the
final weight (W_final).

o Corrosion Rate Calculation: a. Calculate the weight loss (AW) = W _initial - W_final. b.
Calculate the corrosion rate in mils per year (mpy) using the following formula: mpy = (K *
AW) / (A* T * D) Where:

o

K = a constant (e.g., 3.45 x 1076 for AW in grams, Ain cm?, T in hours, D in g/cm3)

[¢]

AW = Weight loss in grams

o

A = Surface area of the coupon in cm?2

o T = Immersion time in hours

o

D = Density of the material in g/cm3

Mandatory Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Corrosion Observed

Is the material compatible?

Yes No

Proceed to next check CIMEEE e el B0

apply protective coating.

Is the temperature too high?

Proceed to next check

Use lowest effective concentration. Proceed to next check

Are there contaminants
(e.g., chlorides) in the water?

Consider other factors or

U2 e PHEL T BT consult material expert.

Click to download full resolution via product page

Caption: Corrosion Troubleshooting Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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